Research Area
  • GSK2801
    GSK2801
    • Cat. No.:
    • B607804
    • CAS No.:
    • Molecular Formula:
    • C20H21NO4S
    • Molecular Weight:
    • 371.5 g/mol
    Description
    GSK2801 is a A Selective Chemical Probe for BAZ2B/A bromodomains. BAZ2A/B belong to a family of ubiquitously expressed bromodomain containing proteins. Proteins of the BAZ family are characterized by a carboxy-t...
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  • GSK2807
    GSK2807
    • Cat. No.:
    • B607805
    • CAS No.:
    • Molecular Formula:
    • C19H32N8O5
    • Molecular Weight:
    • 452.5 g/mol
    Description
    GSK2807 is a potent and selective, SAM-competitive inhibitor of SMYD3 (Ki = 14 nM). GSK2807 bridges the gap between the SAM-binding pocket and the substrate lysine tunnel of SMYD3. GSK2807 may be useful for ca...
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  • GSK2807 Trifluoroacetate
    GSK2807 Trifluoroacetate
    • Cat. No.:
    • B607806
    • CAS No.:
    • Molecular Formula:
    • C21H33F3N8O7
    • Molecular Weight:
    • 566.5 g/mol
    Description
    GSK2807 is a potent and selective, SAM-competitive inhibitor of SMYD3 (Ki = 14 nM). GSK2807 bridges the gap between the SAM-binding pocket and the substrate lysine tunnel of SMYD3. GSK2807 may be useful for ca...
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  • GSK2837808A
    GSK2837808A
    • Cat. No.:
    • B607809
    • CAS No.:
    • 1445879-21-9
    • Molecular Formula:
    • C31H25F2N5O7S
    • Molecular Weight:
    • 649.6258
    Description
    GSK2837808A is a potent inhibitor of lactate dehydrogenase (LDH) A and B (IC50s = 2.6 and 0.43 nM, for human recombinant LDHA and LDHB, respectively). It inhibits lactate production in Snu398 hepatocellular carc...
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  • GSK2879552
    GSK2879552
    • Cat. No.:
    • B607812
    • CAS No.:
    • 1401966-69-5
    • Molecular Formula:
    • C23H28N2O2
    • Molecular Weight:
    • 364.5 g/mol
    Description
    GSK2879552 is a member of the class of piperidines that is piperidine substituted by (4-carboxyphenyl)methyl and {[(1R,2S)-2-phenylcyclopropyl]amino}methyl groups at positions 1 and 4, respectively. It is a pote...
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  • RIP2 kinase inhibitor 1
    RIP2 kinase inhibitor 1
    • Cat. No.:
    • B607818
    • CAS No.:
    • Molecular Formula:
    • C21H22N4O4S2
    • Molecular Weight:
    • 458.6 g/mol
    Description
    GSK2983559-AM, also known as GSK2983559 active metabolite, is an active metabolite of GSK2983559, also known as RIPK2-IN-1, is a potent and selective inhibitor of receptor interacting protein-2 (RIP2) kinase....
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  • GSK3117391
    GSK3117391
    • Cat. No.:
    • B607823
    • CAS No.:
    • 1018673-42-1
    • Molecular Formula:
    • C22H33N3O4
    • Molecular Weight:
    • 403.5 g/mol
    Description
    GSK-3117391 is under investigation in clinical trial NCT02965599 (Efficacy, Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of GSK3117391 in Subjects With Rheumatoid Arthritis).
    GSK-3117391 is a s...
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  • GSK3145095
    GSK3145095
    • Cat. No.:
    • B607824
    • CAS No.:
    • 1622849-43-7
    • Molecular Formula:
    • C20H17F2N5O2
    • Molecular Weight:
    • 397.4 g/mol
    Description
    RIPK1 Inhibitor GSK3145095 is an orally available, small-molecule inhibitor of receptor-interacting serine/threonine-protein kinase 1 (RIPK1;  receptor-interacting protein 1;  RIP1) with potential anti...
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  • GSK3186899
    GSK3186899
    • Cat. No.:
    • B607826
    • CAS No.:
    • 1972617-87-0
    • Molecular Formula:
    • C19H28F3N7O3S
    • Molecular Weight:
    • 491.5 g/mol
    Description
    GSK3186899, also known as DDD-853651, is a CDC2-related kinase 12 inhibitor (CRK12), with an EC50 of 1.4 μM. GSK3186899 is an candidate for the Treatment of Visceral Leishmaniasis....
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  • GSK321
    GSK321
    • Cat. No.:
    • B607827
    • CAS No.:
    • 1816331-63-1
    • Molecular Formula:
    • C28H28FN5O3
    • Molecular Weight:
    • 501.5624
    Description
    Highly potent inhibitor of mutant IDH1 enzymes, showing modest activity against WT IDH1 and exhibiting minimal to no inhibitory activity against IDH2 proteins in biochemical and functional assays
    GSK321 is a ...
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